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Abstract

Vantal, with the active pharmaceutical ingredient Benzydamine, is a non-steroidal anti-
inflammatory drug (NSAID) with a unique pharmacological profile. Unlike traditional NSAIDs, its
primary mechanism of action is not centered on the inhibition of cyclooxygenase (COX)
enzymes. Instead, Benzydamine exhibits potent anti-inflammatory, analgesic, and local
anesthetic properties through the stabilization of cellular membranes and the inhibition of pro-
inflammatory cytokine production. This guide provides a comprehensive overview of the
chemical structure, physicochemical properties, mechanism of action, and relevant
experimental data pertaining to Benzydamine.

Chemical Structure and Properties

Benzydamine is chemically known as 3-((1-benzyl-1H-indazol-3-yl)oxy)-N,N-dimethylpropan-1-
amine. It is a weak base.

Table 1: Chemical and Physical Properties of Benzydamine
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Property Value Reference

3-[(1-benzyl-1H-indazol-3-

IUPAC Name yloxy]-N,N-dimethylpropan-1-
amine

Molecular Formula C19H23N30

Molecular Weight 309.4 g/mol

CAS Number 642-72-8

Appearance Crystalline solid or powder [1]

Melting Point Varies based on purity [1]

Soluble in ethanol, chloroform,
Solubility ether. Soluble in 125 parts [2][3]
water.

Mechanism of Action

Benzydamine's mechanism of action distinguishes it from typical NSAIDs. While it has a
moderate inhibitory effect on prostaglandin synthesis, its primary therapeutic effects are
attributed to the following:

» Membrane Stabilization: Benzydamine stabilizes cellular and lysosomal membranes. This
action prevents the release of pro-inflammatory enzymes and mediators, thereby reducing
inflammation and swelling in tissues.[4]

e Inhibition of Pro-inflammatory Cytokines: It inhibits the synthesis of pro-inflammatory
cytokines such as tumor necrosis factor-alpha (TNF-a) and interleukin-13 (IL-1[).[4]

o Local Anesthetic Effect: The membrane-stabilizing properties of Benzydamine also contribute
to a local anesthetic effect, providing pain relief at the site of application.[4]

« Inhibition of Neutrophil Activity: The drug has been shown to inhibit the aggregation and
degranulation of neutrophils, which are key cells in the inflammatory process.[4]
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It is important to note that Benzydamine is a weak inhibitor of cyclooxygenase (COX) enzymes,
which is the primary target of most traditional NSAIDs like ibuprofen and diclofenac.[4]

Signaling Pathway of Benzydamine's Anti-inflammatory
Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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